4-(3-aminopropoxy)benzoic acid HCL salt

• IUPAC Name: 4-(3-aminopropoxy)benzoic acid;hydrochloride
• InChI: InChI=1S/C10H13NO3.ClH/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13;/h2-5H,1,6-7,11H2,(H,12,13);1H
• InChI Key: GTHBGIYRNPBDGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OCCCN.Cl
• Molecular Formula: C10H14ClNO3
• Molecular Weight: 231.67 g/mol

Description

4-(3-Aminopropoxy)benzoic acid HCl salt is a benzoic acid derivative featuring a propoxy side chain terminated by a primary amine group, protonated as a hydrochloride salt to enhance solubility. For instance, analogs such as 4-(3-(dibutylamino)propoxy)benzoic acid HCl (CAS 437651-44-0) share a similar backbone but substitute the primary amine with a tertiary dibutylamino group, resulting in distinct physicochemical behaviors .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-(3-aminopropoxy)benzoic acid HCl salt (inferred structure) with four structurally related benzoic acid derivatives from the evidence:

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Solubility	Key Applications
4-(3-(Dibutylamino)propoxy)benzoic acid HCl	437651-44-0	C₁₈H₂₉NO₃·HCl	343.89	155–157	Slight (DMSO, MeOH)	Scientific research
4-[4-(Aminomethyl)phenyl]benzoic acid HCl	N/A	C₁₄H₁₄ClNO₂*	263.72*	N/A	Aqueous media	Pharmaceutical synthesis
4-[(Dimethylamino)iminomethyl]benzoic acid HCl	210963-78-3	C₁₀H₁₃ClN₂O₂	228.68	N/A	N/A	Unspecified research
4-(2-Piperidinoethoxy)benzoic acid HCl	N/A	C₁₄H₂₀ClNO₃*	285.77*	N/A	N/A	Pharmaceutical intermediates

*Estimated based on structural analysis.

Structural and Functional Analysis

• Backbone Variations: 4-(3-Aminopropoxy)benzoic acid HCl (hypothetical): Contains a primary amine (-NH₂) on the propoxy chain, favoring hydrogen bonding and aqueous solubility. 4-(3-(Dibutylamino)propoxy)benzoic acid HCl : Tertiary amine (dibutyl) increases lipophilicity, reducing aqueous solubility but enhancing organic solvent compatibility (e.g., DMSO). Its higher molar mass (343.89 g/mol) and crystalline structure contribute to a melting point of 155–157°C. 4-[4-(Aminomethyl)phenyl]benzoic acid HCl : Features a polar aminomethylphenyl group, improving aqueous solubility for pharmaceutical applications. 4-(2-Piperidinoethoxy)benzoic acid HCl : Piperidine ring (secondary amine) may enhance bioavailability in drug intermediates.

Solubility and Stability:

• Aqueous Solubility: The HCl salt generally improves water solubility, as seen in 4-[4-(Aminomethyl)phenyl]benzoic acid HCl . However, bulky hydrophobic groups (e.g., dibutylamino in ) limit this effect.
• Organic Solubility: Tertiary amines (e.g., ) show better solubility in DMSO and methanol compared to primary amines.